Cas no 477738-20-8 (BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)-)

• Product Name: BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)-
• CAS No: 477738-20-8
• MF: C₁₄H₂₀F₃N
• MW: 259.310514450073
• CID: 3356792
• PubChem ID: 22931941
• Update Time: 2025-04-21

BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)-
• SCHEMBL4811741
• 2-(1,3-dimethylbutyl)-4-(2,2,2-trifluoroethyl)aniline
• 477738-20-8
• 2-(4-methylpentan-2-yl)-4-(2,2,2-trifluoroethyl)aniline

• Inchi： 1S/C14H20F3N/c1-9(2)6-10(3)12-7-11(4-5-13(12)18)8-14(15,16)17/h4-5,7,9-10H,6,8,18H2,1-3H3
• InChI Key： KBGDPPSVRDWVNO-UHFFFAOYSA-N
• SMILES： FC(CC1=CC=C(C(=C1)C(C)CC(C)C)N)(F)F

Computed Properties

• Exact Mass: 259.15478413Da
• Monoisotopic Mass: 259.15478413Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26Ų